Cas no 4527-53-1 (Acetic acid,2-[(2,5-dimethoxy-4-nitrophenyl)thio]-)

• Product Name: Acetic acid,2-[(2,5-dimethoxy-4-nitrophenyl)thio]-
• CAS No: 4527-53-1
• MF: C₁₅H₂₈N₂O
• MW: 252.395624160767
• CID: 332697
• PubChem ID: 5233513
• Update Time: 2025-04-19

Acetic acid,2-[(2,5-dimethoxy-4-nitrophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[(2,5-dimethoxy-4-nitrophenyl)thio]-
• butanoic acid, 3-methyl-, 2-[4-(1,1-dimethylethyl)cyclohexylidene]hydrazide
• N-[(4-tert-butylcyclohexylidene)amino]-3-methylbutanamide
• AB01333013-02
• 4527-53-1
• AKOS003268625
• DTXSID30411968
• NCGC00340342-01
• ST50917596

• Inchi： 1S/C15H28N2O/c1-11(2)10-14(18)17-16-13-8-6-12(7-9-13)15(3,4)5/h11-12H,6-10H2,1-5H3,(H,17,18)/b16-13-
• InChI Key： IXPBZVGSZNUZKM-SSZFMOIBSA-N
• SMILES： O=C(CC(C)C)N/N=C1\CCC(CC\1)C(C)(C)C

Computed Properties

• Exact Mass: 252.22034
• Monoisotopic Mass: 252.220164
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5
• XLogP3: 3.4

Experimental Properties

• Density: 0.99
• Refractive Index: 1.509
• PSA: 41.46